(2E)-3-(3-Bromophenyl)-1-(2-chlorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-bromophenyl)-1-(2-chlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H10BrClO/c16-12-5-3-4-11(10-12)8-9-15(18)13-6-1-2-7-14(13)17/h1-10H/b9-8+
• InChI Key: ZHMQFOOIZFJMPM-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C=CC2=CC(=CC=C2)Br)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)/C=C/C2=CC(=CC=C2)Br)Cl
• Molecular Formula: C15H10BrClO
• Molecular Weight: 321.59 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and any common names it might have. It may also include information on its appearance (such as color and state of matter at room temperature) and any notable properties.

Synthesis Analysis

The synthesis of a compound refers to the chemical reactions used to produce it. This can involve multiple steps, each with its own reactants and conditions. The yield and purity of the product at each step are often discussed.

Molecular Structure Analysis

The molecular structure of a compound is determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques provide information on the arrangement of atoms in the molecule and the lengths and types of chemical bonds.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions used in its synthesis, as well as reactions it undergoes under various conditions or with various reagents.

Physical And Chemical Properties Analysis

This includes studying properties such as melting point, boiling point, solubility, and stability. The compound’s reactivity with various reagents may also be studied.

Safety And Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It’s important to know how to handle and dispose of the compound safely.

Future Directions

This could involve potential applications for the compound, such as its use in medicine, materials science, or other fields. It could also involve suggestions for further research, such as studying its properties under different conditions or synthesizing related compounds.

Please note that this is a general guide and the specific details would depend on the compound . For a specific compound like “(2E)-3-(3-Bromophenyl)-1-(2-chlorophenyl)prop-2-en-1-one”, you would need to consult the relevant scientific literature or databases. If you have access to a library or a university database, they might be able to help you find more specific information. If you’re working in a lab, always consult the relevant safety data sheets and your supervisor or safety officer if you’re unsure about how to handle a particular compound. Safety should always be your first priority when working with chemicals.